Cas no 35781-36-3 (1-(4-Methyl-3-nitrophenyl)ethan-1-ol)
1-(4-Methyl-3-nitrophenyl)ethan-1-ol is a nitrophenyl derivative characterized by the presence of a methyl group at the 4-position and a nitro group at the 3-position of the phenyl ring, with an ethanol substituent at the 1-position. This compound is of interest in organic synthesis due to its functional groups, which allow for further derivatization, including reduction, oxidation, or substitution reactions. The nitro group enhances reactivity, making it a useful intermediate in pharmaceuticals, agrochemicals, and specialty chemical applications. Its structural features contribute to its utility in constructing complex molecules, particularly in fine chemical and medicinal chemistry research. Proper handling and storage are recommended due to potential sensitivity to light and heat.
35781-36-3 structure
Product Name:1-(4-Methyl-3-nitrophenyl)ethan-1-ol
CAS No:35781-36-3
MF:C9H11NO3
MW:181.188542604446
CID:2128430
PubChem ID:43498322
Update Time:2025-05-27
1-(4-Methyl-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methyl-3-nitrophenyl)ethan-1-ol
- AFEJLWMIIDXXMN-UHFFFAOYSA-N
- 1-(4-methyl-3-nitrophenyl)ethanol
- NE23357
- Z1381260339
- 1-(4-Methyl-3-nitrophenyl)ethan-1-ol
-
- Inchi: 1S/C9H11NO3/c1-6-3-4-8(7(2)11)5-9(6)10(12)13/h3-5,7,11H,1-2H3
- InChI Key: AFEJLWMIIDXXMN-UHFFFAOYSA-N
- SMILES: OC(C)C1C=CC(C)=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.074
- Monoisotopic Mass: 181.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
1-(4-Methyl-3-nitrophenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B498570-10mg |
1-(4-methyl-3-nitrophenyl)ethan-1-ol |
35781-36-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B498570-50mg |
1-(4-methyl-3-nitrophenyl)ethan-1-ol |
35781-36-3 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B498570-100mg |
1-(4-methyl-3-nitrophenyl)ethan-1-ol |
35781-36-3 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-104286-0.05g |
1-(4-methyl-3-nitrophenyl)ethan-1-ol |
35781-36-3 | 95.0% | 0.05g |
$149.0 | 2025-03-21 | |
| Enamine | EN300-104286-0.1g |
1-(4-methyl-3-nitrophenyl)ethan-1-ol |
35781-36-3 | 95.0% | 0.1g |
$221.0 | 2025-03-21 | |
| Enamine | EN300-104286-0.25g |
1-(4-methyl-3-nitrophenyl)ethan-1-ol |
35781-36-3 | 95.0% | 0.25g |
$315.0 | 2025-03-21 | |
| Enamine | EN300-104286-0.5g |
1-(4-methyl-3-nitrophenyl)ethan-1-ol |
35781-36-3 | 95.0% | 0.5g |
$501.0 | 2025-03-21 | |
| Enamine | EN300-104286-1.0g |
1-(4-methyl-3-nitrophenyl)ethan-1-ol |
35781-36-3 | 95.0% | 1.0g |
$642.0 | 2025-03-21 | |
| Enamine | EN300-104286-2.5g |
1-(4-methyl-3-nitrophenyl)ethan-1-ol |
35781-36-3 | 95.0% | 2.5g |
$1260.0 | 2025-03-21 | |
| Enamine | EN300-104286-5.0g |
1-(4-methyl-3-nitrophenyl)ethan-1-ol |
35781-36-3 | 95.0% | 5.0g |
$1862.0 | 2025-03-21 |
1-(4-Methyl-3-nitrophenyl)ethan-1-ol Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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